Cas no 34067-85-1 ( )

• Product name: &nbsp
• CAS No: 34067-85-1
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 918731
• PubChem ID: 302055

  Chemical and Physical Properties

Names and Identifiers

• 6-phenylpyrrolo[3,4-b]pyrazine-5,7-dione
• 6-phenyl-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
• AC1L6ZR0
• CHEMBL230427
• HMS1548L10
• NSC183754
• Oprea1_702296
• pyrazin-2,3-dicarbonsaeure-N-phenylimid
• STK685163
• TimTec1_005180
• AKOS005598864
• DTXSID30306941
• SCHEMBL22379048
• 34067-85-1
• NSC-183754
•  

• Inchi： InChI=1S/C12H7N3O2/c16-11-9-10(14-7-6-13-9)12(17)15(11)8-4-2-1-3-5-8/h1-7H
• InChI Key： NGURXCICVNLPDD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C(=O)C3=NC=CN=C3C2=O

Computed Properties

• Exact Mass: 225.05391
• Monoisotopic Mass: 225.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.469
• Boiling Point: 429.5°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.685
• PSA: 63.16
• LogP: 1.34220